(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-5-yl-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H25N3O4/c1-16-6-2-3-8-18(16)23-25-21(31-26-23)14-17-7-5-11-27(15-17)24(28)19-9-4-10-20-22(19)30-13-12-29-20/h2-4,6,8-10,17H,5,7,11-15H2,1H3
• InChI Key: IUSPYBUVGFBBBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=C5C(=CC=C4)OCCO5
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol
• CAS No.: 1705996-11-7

Description

Synthesis Analysis

The overall yield of this synthetic pathway is approximately 35% . Proper choice of solvent and reaction temperature can enhance yield and purity, making it suitable for large-scale preparation.

Scientific Research Applications

Synthesis and Structural Exploration

Research involving compounds with structural components similar to "(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone" often focuses on the synthesis and structural elucidation. For example, compounds with complex structures including heterocyclic components like oxadiazole rings and piperidine have been synthesized to explore their structural characteristics through techniques such as IR, NMR, and X-ray diffraction studies. These methods help in understanding the molecular conformation, stability, and potential for intermolecular interactions, which are crucial for their biological activities and applications in drug design (S. Benaka Prasad et al., 2018).

Antimicrobial and Antioxidant Activities

Compounds structurally related to the query have been evaluated for their antimicrobial and antioxidant properties. The synthesis of novel derivatives and their subsequent evaluation against various bacterial and fungal strains demonstrate the potential of such molecules in the development of new antimicrobial agents. Additionally, their antioxidant activity is assessed through standard assays, indicating their potential application in combating oxidative stress-related diseases (F. Bassyouni et al., 2012).

Bioactive Heterocycle Exploration

The exploration of bioactive heterocycles, including those containing elements of the compound , is a significant area of research. These studies often focus on the synthesis of novel heterocyclic compounds and their evaluation for various biological activities. The structural and electronic features of these molecules, as determined through detailed analysis, play a crucial role in their biological efficacy and potential therapeutic applications (R. H. Khanmiri et al., 2014).